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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core of urea oxalate's discovery and history,
providing a comprehensive overview for researchers, scientists, and drug development
professionals. The document details the initial synthesis, characterization, and early
applications of this historically significant co-crystal.

Executive Summary

Urea oxalate, a co-crystal formed from urea and oxalic acid, holds a significant place in the
history of organic chemistry. Its formation was a key confirmatory step in Friedrich Wohler's
seminal 1828 synthesis of urea from inorganic precursors, an experiment that challenged the
theory of vitalism. This guide provides a detailed account of the historical context of its
discovery, presents its physicochemical properties in a structured format, outlines key
experimental protocols for its synthesis, and visualizes the critical historical and chemical
pathways associated with it.

Historical Discovery and Context

The story of urea oxalate is intrinsically linked to the discovery and synthesis of urea itself.

Early Isolation and Naming of Urea

Long before its synthesis, a substance from urine was noted by early chemists. In 1773, Hilaire
Rouelle isolated a crystalline substance from evaporated human urine.[1] Later, the French
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scientists Antoine-Francois de Fourcroy and Louis Nicolas Vauquelin provided a more detailed
account of this substance in 1799 and, in 1808, named it "urée” (urea).[2][3] William Prout, an
English chemist and biochemist, was one of the first to extract pure urea from urine and
extensively studied urinary and digestive pathology in the early 19th century.

Wohler's Synthesis and the Role of Urea Oxalate

The pivotal moment in the history of urea, and by extension urea oxalate, came in 1828 with
Friedrich Wohler's accidental synthesis of urea from ammonium cyanate, an inorganic
compound.[4][5] This was a groundbreaking discovery as it was the first time an organic
compound was synthesized from inorganic materials, a direct challenge to the prevailing theory
of vitalism which held that organic compounds could only be produced by living organisms.[4]

To confirm the identity of the white crystalline substance he had synthesized as urea, Wohler
used its reaction with oxalic acid to form a precipitate. The formation of the sparingly soluble
urea oxalate served as a definitive chemical proof of the synthesis of urea.[5]

Physicochemical Properties of Urea Oxalate

Urea and oxalic acid form co-crystals in at least two stoichiometric ratios, 1:1 and 2:1
(urea:oxalic acid), with the 2:1 adduct being readily formed.[6] The properties of these adducts
have been a subject of study for many years.

Quantitative Data

The following tables summarize the key quantitative data for urea oxalate.
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Property 1:1 Urea Oxalate 2:1 Urea Oxalate

Molecular Formula C3H6N205 C4H10N406

Molecular Weight 150.09 g/mol 210.15 g/mol
Thermally stable up to

] ] approximately 180 °C, after

Melting Point 171 °C o )
which it begins to decompose.
[1]

Crystal System Monoclinic Monoclinic[6]

Space Group C2/c P21/c[1][6]

Lattice Constants

a=13.0625A, b=6.6437A,
c=6.8478A, p=92.474°

a=5.110A, b=12.400A,
c=7.035A, p=98.13°[7]

Table 1: Physicochemical and Crystallographic Data for Urea Oxalate Adducts.

Solubility

The solubility of urea oxalate in water is temperature-dependent. A foundational study of the

urea-oxalic acid-water polythermal solubility diagram was conducted by Dalman over a

temperature range of -11.2 to 92 °C.[6][8] This work established the crystallization areas for
urea, oxalic acid dihydrate, and their co-crystals. Generally, urea oxalate is characterized by its
relative insolubility in cold water, a property that was crucial for its use in the separation and
identification of urea.[1]

Experimental Protocols

The synthesis of urea oxalate can be achieved through various methods, from historical
procedures to modern laboratory techniques.

Wohler's Confirmatory Test for Urea (Demonstration)

This protocol is a modern demonstration of the principle used by Wéhler to identify urea.

Materials:
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e Solution of synthesized urea (or a standard solution of urea in water)

» 1 M solution of oxalic acid

Procedure:

o Take a small sample (2-3 mL) of the aqueous solution containing urea.
e Add 3-4 mL of a 1 M oxalic acid solution to the urea-containing sample.

e Observe the formation of a white, crystalline precipitate of urea oxalate. The formation of
this precipitate confirms the presence of urea.

Synthesis of Urea Oxalate by Solution Method

This method is commonly used for the preparation of urea oxalate crystals.
Materials:

e Urea

o Oxalic acid dihydrate

o Deionized water

Procedure:

o Prepare separate aqueous solutions of urea and oxalic acid. For a 2:1 adduct, a 2:1 molar
ratio of urea to oxalic acid should be used.

» Mix the two solutions at room temperature or with gentle heating to ensure complete
dissolution.

 Allow the mixed solution to cool slowly to room temperature.
» Crystals of urea oxalate will precipitate out of the solution.

e The crystals can be collected by filtration, washed with a small amount of cold water, and
dried.
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Mechanochemical Synthesis of Urea Oxalate

This is a solvent-free method for the preparation of urea oxalate.
Materials:

e Urea

e Oxalic acid

Procedure:

o Combine stoichiometric amounts of urea and oxalic acid (e.g., a 1:1 or 2:1 molar ratio) in a
mortar.

o Grind the mixture with a pestle at room temperature.

e The formation of the urea oxalate co-crystal occurs in the solid state. The progress of the
reaction can be monitored by techniques such as powder X-ray diffraction (PXRD).

Visualizations

The following diagrams illustrate key historical and chemical aspects of urea oxalate.

Atimeline of the key events in the discovery of urea and urea oxalate.
Experimental workflow for Wohler's synthesis and identification of urea.
Hydrogen bonding in the 2:1 urea oxalate co-crystal.

Conclusion

The discovery and characterization of urea oxalate represent a significant chapter in the
history of chemistry. From its crucial role in validating one of the most important syntheses in
organic chemistry to its continued study as a model co-crystal system, urea oxalate remains a
compound of interest. This guide has provided a comprehensive overview of its history,
physicochemical properties, and synthesis, offering a valuable resource for professionals in the
chemical and pharmaceutical sciences. The detailed experimental protocols and visualizations
serve to enhance the understanding of this historically and chemically important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Urea oxalate | 513-80-4 | Benchchem [benchchem.com]

2. On the discovery of UREA. Identification, synthesis and observations that let to
establishing the first uraemic retention solute - GIN [giornaleitalianodinefrologia.it]

o 3. Biuret—A Crucial Reaction Intermediate for Understanding Urea Pyrolysis To Form
Carbon Nitrides: Crystal-Structure Elucidation and In Situ Diffractometric, Vibrational and
Thermal Characterisation - PMC [pmc.ncbi.nlm.nih.gov]

. researchgate.net [researchgate.net]
. quora.com [quora.com]
. researchgate.net [researchgate.net]

. irgu.unigoa.ac.in [irgu.unigoa.ac.in]

°
0] ~ [o2] 1 H

. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [A Technical Guide to the Discovery and History of Urea
Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145975#discovery-and-history-of-urea-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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